Cas no 57102-98-4 (9-Ethyl-9H-carbazole-3-carboxylic Acid)

• Product Name: 9-Ethyl-9H-carbazole-3-carboxylic Acid
• CAS No: 57102-98-4
• MF: C₁₅H₁₃NO₂
• MW: 239.269223928452
• MDL: MFCD06203133
• CID: 1601361
• PubChem ID: 4912869
• Update Time: 2025-10-31

9-Ethyl-9H-carbazole-3-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 9H-Carbazole-3-carboxylic acid, 9-ethyl-
• 9-Ethyl-9H-carbazole-3-carboxylic acid
• AM806989
• DA-35379
• AS-63682
• CS-0061524
• 9-ethyl-9 h-carbazole-3-carboxylic acid
• 57102-98-4
• W17263
• A918357
• 3-Carboxy-9-ethylcarbazole
• 9-ethylcarbazole-3-carboxylic acid
• DTXSID901284145
• STK499939
• 9-ethyl-9H-carbazole-3-carboxylicacid
• AKOS000265490
• ALBB-000277
• SCHEMBL2734561
• 9-ethyl-carbazole-3-carboxylic acid
• MFCD06203133
• N-ethylcarbazole-3-carboxylic acid
• 9-Ethyl-9H-carbazole-3-carboxylic Acid

• MDL： MFCD06203133
• Inchi： 1S/C15H13NO2/c1-2-16-13-6-4-3-5-11(13)12-9-10(15(17)18)7-8-14(12)16/h3-9H,2H2,1H3,(H,17,18)
• InChI Key： QZQNANUJNRAGPZ-UHFFFAOYSA-N
• SMILES： OC(C1C=CC2=C(C=1)C1C=CC=CC=1N2CC)=O

Computed Properties

• Exact Mass: 239.09469
• Monoisotopic Mass: 239.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 331
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 42.2Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 399.9±24.0 °C at 760 mmHg
• PSA: 42.23
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

9-Ethyl-9H-carbazole-3-carboxylic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 9-Ethyl-9H-carbazole-3-carboxylic Acid

Comprehensive Guide to 9-Ethyl-9H-carbazole-3-carboxylic Acid (CAS No. 57102-98-4): Properties, Applications, and Industry Insights

9-Ethyl-9H-carbazole-3-carboxylic Acid (CAS No. 57102-98-4) is a high-value carbazole derivative widely recognized for its versatile applications in organic synthesis, pharmaceuticals, and advanced materials. This compound features a unique carboxylic acid functional group attached to the carbazole ring system, making it a critical intermediate for researchers and industrial chemists. With the growing demand for heterocyclic compounds in drug discovery and material science, this molecule has garnered significant attention in recent years.

The structural uniqueness of 9-Ethyl-9H-carbazole-3-carboxylic Acid lies in its electron-rich aromatic system, which enables applications in OLED materials, fluorescent probes, and pharmaceutical intermediates. Recent studies highlight its role in developing organic semiconductors, aligning with the global push for sustainable electronics. As industries seek alternatives to traditional silicon-based components, this compound’s potential in optoelectronic devices has become a hot topic in scientific forums and patent filings.

From a synthetic perspective, CAS 57102-98-4 serves as a precursor for N-ethyl carbazole derivatives, which are pivotal in designing kinase inhibitors and anticancer agents. Its carboxyl group allows facile derivatization, meeting the pharmaceutical industry’s need for modular scaffolds. Notably, its compatibility with cross-coupling reactions (e.g., Suzuki-Miyaura) makes it invaluable for constructing complex molecular architectures—a trend reflected in recent PubMed and SciFinder search analytics.

Environmental and regulatory factors further elevate the relevance of 9-Ethyl-9H-carbazole-3-carboxylic Acid. As the EU’s REACH regulations and green chemistry initiatives gain traction, this compound’s biodegradability profile and low ecotoxicity position it favorably against halogenated alternatives. Laboratories prioritizing sustainable synthesis often explore its use in catalysis and metal-free reactions, addressing Google Trends’ rising queries on "eco-friendly heterocycles."

Market analysts project growth for carbazole-based chemicals, driven by demand in photovoltaic materials and bioconjugation technologies. The compound’s UV absorption properties (λ_max ~340 nm) also make it a candidate for sunscreen formulations, coinciding with consumer interest in "next-gen cosmetic additives." Patent databases reveal an uptick in filings leveraging CAS 57102-98-4 for drug-delivery systems, particularly in targeted cancer therapies—a nexus of oncology and materials science.

For researchers handling 9-Ethyl-9H-carbazole-3-carboxylic Acid, proper storage conditions (2-8°C, inert atmosphere) and handling protocols are essential to maintain stability. Analytical methods like HPLC and LC-MS are recommended for purity verification, as emphasized in recent ACS publications. The compound’s solubility in DMSO and DMF facilitates its use in high-throughput screening—a key consideration for pharmaceutical developers optimizing structure-activity relationships (SAR).

In conclusion, 9-Ethyl-9H-carbazole-3-carboxylic Acid (CAS No. 57102-98-4) exemplifies the convergence of academic research and industrial innovation. Its multifaceted applications—from organic electronics to medicinal chemistry—reflect broader trends in molecular design and functional materials. As evidenced by surging keyword searches like "carbazole acid synthesis" and "N-ethyl carbazole applications," this compound will remain pivotal in advancing next-generation technologies.